Cas no 16468-05-6 (1,4-Dioxane--water (1/1))
1,4-Dioxane--water (1/1) structure
Product Name:1,4-Dioxane--water (1/1)
CAS No:16468-05-6
MF:C4H10O3
MW:106.120401859283
CID:2780980
PubChem ID:21886435
Update Time:2025-04-21
1,4-Dioxane--water (1/1) Chemical and Physical Properties
Names and Identifiers
-
- 16468-05-6
- dioxan water
- 1,4dioxane water
- SCHEMBL103807
- dioxane-water
- dioxan H2O
- p-dioxane H2O
- DTXSID40619453
- dioxane H2O
- water dioxan
- water p-dioxane
- 1-4-dioxane H2O
- DTXCID90570207
- di-oxane water
- 1,4-dioxane H2O
- 1,4 dioxane water
- 1,4-dioxan H2O
- 1,4-dioxane water
- 1,4 dioxane H2O
- H2O 1,4-dioxane
- 1,4-dioxan water
- 1,4-Dioxane--water (1/1)
- water 1,4 dioxane
- 4-dioxane water
- dioxane water
- 1-4-dioxane water
- H2O Dioxane
- 1.4-dioxane H2O
- H2O dioxan
- p-dioxane water
- 1-4 dioxane water
- water 1,4-dioxane
- water dioxane
- RNHDAKUGFHSZEV-UHFFFAOYSA-N
-
- Inchi: 1S/C4H8O2.H2O/c1-2-6-4-3-5-1;/h1-4H2;1H2
- InChI Key: RNHDAKUGFHSZEV-UHFFFAOYSA-N
- SMILES: O1CCOCC1.O
Computed Properties
- Exact Mass: 106.062994177Da
- Monoisotopic Mass: 106.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 26.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19.5Ų
1,4-Dioxane--water (1/1) Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
16468-05-6 (1,4-Dioxane--water (1/1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk